Cas no 106652-46-4 (3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-)

• Product Name: 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-
• CAS No: 106652-46-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 127252
• PubChem ID: 19045350
• Update Time: 2025-04-18

3-Pyridinecarbonitrile,6-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-
• Nicotinonitrile,6-(2-hydroxyethyl)- (6CI)
• 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-(9CI)
• 6-(2-hydroxyethyl)nicotinonitrile
• 5-cyano-2-(2-hydroxyethyl)pyridine
• 106652-46-4
• XHXNGBPRSACNMJ-UHFFFAOYSA-N
• SCHEMBL8569361
• 6-(2-hydroxyethyl)pyridine-3-carbonitrile
• FT-0718421

• Inchi： 1S/C8H8N2O/c9-5-7-1-2-8(3-4-11)10-6-7/h1-2,6,11H,3-4H2
• InChI Key： XHXNGBPRSACNMJ-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 56.91